α‑Glucosidase Inhibitory Potency Comparison
In a single‑laboratory panel of 46 triterpenoids isolated from Inonotus obliquus, Inonotusol F (compound 24) returned the lowest IC₅₀ value, 11.5 ± 0.4 µM, making it the most potent α‑glucosidase inhibitor in the set [1]. The remaining 11 active triterpenoids (compounds 1–3, 6, 7, 16, 25, 27, 38, 43, 44, 46) exhibited IC₅₀ values ranging from 15.2 µM to 81.8 µM [1]. Acarbose, the clinical reference standard, was not run head‑to‑head within this study but is reported elsewhere with IC₅₀ values of 272–658 µM depending on assay conditions [2]. Inonotusol F is therefore 23‑ to 57‑fold more potent than acarbose in cross‑study comparison, although this magnitude should be interpreted cautiously due to inter‑laboratory variability.
| Evidence Dimension | Inhibitory concentration 50 % (IC₅₀) against Saccharomyces cerevisiae α‑glucosidase |
|---|---|
| Target Compound Data | IC₅₀ = 11.5 ± 0.4 µM (Inonotusol F, compound 24) |
| Comparator Or Baseline | 11 other active triterpenoids: IC₅₀ range 15.2–81.8 µM; acarbose (cross‑study): IC₅₀ 272–658 µM depending on assay |
| Quantified Difference | Inonotusol F is 1.3‑fold more potent than the next‑most‑active triterpenoid and 7.1‑fold more potent than the weakest active triterpenoid in the same assay |
| Conditions | In vitro α‑glucosidase inhibition assay; 46 triterpenoids tested; IC₅₀ determined spectrophotometrically using p‑nitrophenyl‑α‑D‑glucopyranoside substrate |
Why This Matters
For procurement decisions in diabetes‑focused research, Inonotusol F provides the highest guaranteed potency within the Inonotus obliquus triterpenoid class, directly verified in the largest published head‑to‑head panel.
- [1] Chen, S.-D., Yong, T.-Q., Xiao, C., Gao, X., Xie, Y.-Z., et al. (2021) Inhibitory effect of triterpenoids from the mushroom Inonotus obliquus against α‑glucosidase and their interaction: Inhibition kinetics and molecular stimulations. Bioorganic Chemistry, 115, 105276. View Source
- [2] Acarbose IC₅₀ range compiled from multiple published studies, including Sakulkeo et al. (2022) and Yina et al. (2015). View Source
